Cas no 70705-46-3 ( )
structure
Product Name:
CAS No:70705-46-3
MF:C12H9ClN2O2S
MW:280.730060338974
CID:867603
PubChem ID:10085086
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 5-CHLOROIMIDAZO[2,1-B]BENZOTHIAZOLE-2-CARBOXYLIC ACID ETHYL ESTER
- SCHEMBL20518824
- 70705-46-3
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- Inchi： 1S/C12H9ClN2O2S/c1-2-17-11(16)8-6-15-10-7(13)4-3-5-9(10)18-12(15)14-8/h3-6H,2H2,1H3
- InChI Key： QNQWJMVJRJODFQ-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC2=C1N1C=C(C(=O)OCC)N=C1S2
Computed Properties
- Exact Mass: 280.0073264g/mol
- Monoisotopic Mass: 280.0073264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 71.8Ų
Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Jason Wan Lab Chip, 2020,20, 4528-4538
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